N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}-2-(trifluoromethyl)benzene-1-sulfonamide

• IUPAC Name: N-[(3-pyridin-4-ylpyrazin-2-yl)methyl]-2-(trifluoromethyl)benzenesulfonamide
• InChI: InChI=1S/C17H13F3N4O2S/c18-17(19,20)13-3-1-2-4-15(13)27(25,26)24-11-14-16(23-10-9-22-14)12-5-7-21-8-6-12/h1-10,24H,11H2
• InChI Key: LBVNDCBFMKOSJZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(F)(F)F)S(=O)(=O)NCC2=NC=CN=C2C3=CC=NC=C3
• Molecular Formula: C17H13F3N4O2S
• Molecular Weight: 394.4 g/mol

Description

N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}-2-(trifluoromethyl)benzene-1-sulfonamide is a useful research compound. Its molecular formula is C17H13F3N4O2S and its molecular weight is 394.37. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

Research has been conducted on the synthesis and antimicrobial activity of heterocycles based on sulfonamide derivatives, demonstrating the compound's role in the development of new antimicrobial agents. For instance, El‐Emary, Al-muaikel, and Moustafa (2002) detailed the synthesis of sulfonamide derivatives leading to compounds with potential antimicrobial properties, indicating the versatility of sulfonamides in medicinal chemistry (El‐Emary, Al-muaikel, & Moustafa, 2002).

Zhang Peng-yun (2013) focused on the synthesis and characterization of a benzene sulfonamide derivative, highlighting the importance of reaction conditions on yield and the structural insights gained through FT-IR and NMR spectroscopy, showcasing the foundational role of these compounds in developing pharmacologically active molecules (Zhang Peng-yun, 2013).

Applications in Antibacterial Research

A study by Azab, Youssef, and El-Bordany (2013) focused on synthesizing novel heterocyclic compounds containing a sulfonamido moiety with significant antibacterial activity. This work exemplifies the compound's potential as a precursor for developing new antibacterial agents, emphasizing the sulfonamide group's role in enhancing antimicrobial efficacy (Azab, Youssef, & El-Bordany, 2013).

Antioxidant and Antimicrobial Properties

Badgujar, More, and Meshram (2018) synthesized a series of sulfonamides from Ampyrone and different benzene sulfonyl chlorides, investigating their in vitro antimicrobial activities and free radical scavenging activity. This research indicates the broader applicability of sulfonamide derivatives in addressing microbial infections and their potential in antioxidant research (Badgujar, More, & Meshram, 2018).

Mechanism of Action

Mode of Action

Based on its structural similarity to other pyrazine derivatives, it may interact with its targets through non-covalent interactions such as hydrogen bonding and π-π stacking .

Biochemical Pathways

The biochemical pathways affected by this compound are currently unknown. Given the structural features of the compound, it may interfere with multiple pathways, leading to a broad spectrum of biological effects .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. Factors such as pH, temperature, and the presence of other molecules can affect how the compound interacts with its targets and how it is metabolized in the body .